4-tert-butyl-N-(piperidin-4-ylmethyl)benzamide hydrochloride
Overview
Description
“4-tert-butyl-N-(piperidin-4-ylmethyl)benzamide hydrochloride” is a chemical compound that belongs to the class of organic compounds known as benzamides. These are organic compounds containing a carboxamido substituent attached to a benzene ring .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of 4-tert-butylbenzoic acid with piperidin-4-ylmethanamine in the presence of a coupling agent like DCC (N,N’-Dicyclohexylcarbodiimide), followed by acidification to form the hydrochloride salt .Molecular Structure Analysis
The molecular structure of this compound includes a benzene ring substituted with a tert-butyl group and an amide group. The amide group is further substituted with a piperidin-4-ylmethyl group .Chemical Reactions Analysis
As an amide, this compound could undergo hydrolysis under acidic or basic conditions to yield 4-tert-butylbenzoic acid and piperidin-4-ylmethanamine .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. As an amide, it would be expected to engage in hydrogen bonding, which could affect its solubility and boiling point .Scientific Research Applications
Serotonin 4 Receptor Agonist for Gastrointestinal Motility
4-tert-butyl-N-(piperidin-4-ylmethyl)benzamide hydrochloride derivatives have been synthesized and studied for their potential as selective serotonin 4 (5-HT4) receptor agonists. These compounds, including derivatives like 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamides, have shown promise in accelerating gastric emptying and increasing the frequency of defecation, indicating potential as novel prokinetic agents with reduced side effects due to selective 5-HT4 receptor binding. This suggests their utility in enhancing gastrointestinal motility (Sonda et al., 2003); (Sonda et al., 2004).
Anti-Acetylcholinesterase Activity
Certain derivatives of this compound, such as 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, have been found to possess significant anti-acetylcholinesterase (anti-AChE) activity. This is particularly true for compounds where the benzamide is substituted with a bulky moiety. These compounds have demonstrated potent inhibitory effects on acetylcholinesterase, suggesting potential applications in the treatment of conditions like dementia (Sugimoto et al., 1990).
Structural and Pharmacological Studies
Other research has focused on the synthesis and structural analysis of related compounds, exploring their potential in various pharmacological applications. For instance, studies have been conducted on the synthesis and structure of compounds like 4,6-di(tert-butyl)-2-(4-chloro-7,8-dimethylquinolin-2-yl)-7-(piperidin-1-ylmethyl)-1,3-tropolone, which could have implications in medicinal chemistry and drug design (Tkachev et al., 2017).
Future Directions
Properties
IUPAC Name |
4-tert-butyl-N-(piperidin-4-ylmethyl)benzamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O.ClH/c1-17(2,3)15-6-4-14(5-7-15)16(20)19-12-13-8-10-18-11-9-13;/h4-7,13,18H,8-12H2,1-3H3,(H,19,20);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODKPQFLGAZBNEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NCC2CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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